Cas no 1821293-40-6 (Sutidiazine)

• Product Name: Sutidiazine
• CAS No: 1821293-40-6
• MF: C₂₄H₃₂FN₉
• MW: 465.569586753845
• CID: 6793843
• PubChem ID: 92045019
• Update Time: 2025-07-14

Sutidiazine Chemical and Physical Properties

Names and Identifiers

• 1821293-40-6
• MMV-253
• ZY19489
• (R)-N2-(4-Cyclopropyl-5-fluoro-6-methylpyridin-2-yl)-N4-(1,5-dimethyl-1H-pyrazol-3-yl)-5-(3,4-dimethylpiperazin-1-yl)pyrimidine-2,4-diamine
• CS-0614844
• CHEMBL4284447
• 2,4-Pyrimidinediamine, N2-(4-cyclopropyl-5-fluoro-6-methyl-2-pyridinyl)-5-[(3R)-3,4-dimethyl-1-piperazinyl]-N4-(1,5-dimethyl-1H-pyrazol-3-yl)-
• MMV674253
• AZ13721412
• Sutidiazine
• (R)-N2-(4-Cyclopropyl-5-fluoro-6-methylpyridin-2-yl)-N4-(1, 5-dimethyl-1H-pyrazol-3-yl)-5-(3,4-dimethylpiperazin-1-yl) pyrimidine-2,4-diamine
• VL8W9427Y4
• SCHEMBL17224995
• GTPL10024
• MMV253
• ZY-19489
• UNII-VL8W9427Y4
• sutidiazine [INN]
• 2-N-(4-cyclopropyl-5-fluoro-6-methylpyridin-2-yl)-5-[(3R)-3,4-dimethylpiperazin-1-yl]-4-N-(1,5-dimethylpyrazol-3-yl)pyrimidine-2,4-diamine
• TS-09331
• 2,4-Pyrimidinediamine, N2-(4-cyclopropyl-5-fluoro-6-methyl-2-pyridinyl)-5-((3R)-3,4-dimethyl-1-piperazinyl)-N4-(1,5-dimethyl-1H-pyrazol-3-yl)-
• HY-148177
• BDBM50589166

• Inchi： 1S/C24H32FN9/c1-14-10-21(31-33(14)5)28-23-19(34-9-8-32(4)15(2)13-34)12-26-24(30-23)29-20-11-18(17-6-7-17)22(25)16(3)27-20/h10-12,15,17H,6-9,13H2,1-5H3,(H2,26,27,28,29,30,31)/t15-/m1/s1
• InChI Key： HKPQFVAUXAZCDY-OAHLLOKOSA-N
• SMILES： FC1=C(C)N=C(C=C1C1CC1)NC1=NC=C(C(NC2C=C(C)N(C)N=2)=N1)N1CCN(C)[C@H](C)C1

Computed Properties

• Exact Mass: 465.27647022g/mol
• Monoisotopic Mass: 465.27647022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 87Ų

Additional information on Sutidiazine

Introduction to Sutidiazine (CAS No. 1821293-40-6)

Sutidiazine, a compound with the chemical formula CAS No. 1821293-40-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique molecular structure and promising biological activities. In recent years, the development of novel therapeutic agents has been driven by the need for more effective and targeted treatments for various medical conditions. Sutidiazine, as a result, has emerged as a compound of great interest in both academic research and industrial applications.

The molecular structure of Sutidiazine is characterized by its complex arrangement of atoms, which contributes to its distinctive chemical properties. This intricate framework allows the compound to interact with biological targets in a highly specific manner, making it a valuable candidate for drug development. The synthesis of Sutidiazine involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to optimize the production process, thereby facilitating large-scale manufacturing.

In the realm of pharmacology, Sutidiazine has shown remarkable potential in preclinical studies. Its ability to modulate certain neurotransmitter systems makes it particularly relevant for the treatment of neurological disorders. Research indicates that Sutidiazine may exert its therapeutic effects by inhibiting specific enzymes or receptors involved in neural signaling pathways. This mechanism of action is distinct from traditional pharmacological agents, offering a new perspective on managing conditions such as depression and anxiety.

Recent studies have also explored the anti-inflammatory properties of Sutidiazine. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and metabolic syndromes. The compound's capacity to reduce inflammatory responses without significant side effects has positioned it as a promising candidate for therapeutic intervention. Animal models have demonstrated that Sutidiazine can effectively attenuate inflammation in various tissues, suggesting its potential utility in human medicine.

The safety profile of Sutidiazine is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its potential adverse effects. These investigations have revealed that Sutidiazine exhibits low toxicity at therapeutic doses, making it a relatively safe option for clinical use. However, further research is necessary to fully understand its long-term effects and potential interactions with other medications.

Manufacturing processes for Sutidiazine have been refined to ensure consistency and quality control. The compound is synthesized under stringent conditions to minimize impurities and maximize efficacy. Quality assurance protocols are implemented at every stage of production, from raw material sourcing to final product formulation. These measures guarantee that the pharmaceutical-grade Sutidiazine meets the highest standards for safety and effectiveness.

The regulatory landscape for Sutidiazine is evolving as more data becomes available on its properties and applications. Regulatory agencies are closely monitoring the progress of clinical trials and are expected to provide guidance on its approval for human use. The anticipated approval would mark a significant milestone in the development of novel therapeutics for neurological and inflammatory disorders.

Future research directions for Sutidiazine include exploring its potential in combination therapies. By pairing Sutidiazine with other pharmacological agents, researchers aim to enhance its therapeutic benefits while minimizing side effects. Additionally, investigating new synthetic pathways could lead to more cost-effective production methods, making the compound more accessible to patients worldwide.

In conclusion, Sutidiazine (CAS No. 1821293-40-6) represents a cutting-edge development in pharmaceutical chemistry with substantial potential for treating neurological and inflammatory conditions. Its unique molecular structure, promising biological activities, and favorable safety profile make it a compound of great interest in both academic research and industrial applications. As further studies continue to uncover its benefits, Sutidiazine is poised to play a significant role in modern medicine.